Cas no 1934379-90-4 (4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde)

• Product Name: 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde
• CAS No: 1934379-90-4
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5564288
• PubChem ID: 131210011
• Update Time: 2025-05-20

4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde, 4-methyl-1-(2-methyl-2-propen-1-yl)-
• 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

• Inchi： 1S/C12H20O/c1-10(2)8-12(9-13)6-4-11(3)5-7-12/h9,11H,1,4-8H2,2-3H3
• InChI Key： IDQGQGVXWQEKFI-UHFFFAOYSA-N
• SMILES： C1(CC(C)=C)(C=O)CCC(C)CC1

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 238.8±9.0 °C(Predicted)

Additional information on 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde

Introduction to 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde (CAS No. 1934379-90-4)

4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1934379-90-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of aldehydes and exhibits a unique structural framework characterized by a cyclohexane ring substituted with an acraldehyde moiety and an isopropenyl group. The presence of these functional groups imparts distinct reactivity and potential applications in synthetic chemistry, drug discovery, and mechanistic studies.

The molecular structure of 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde consists of a cyclohexane core substituted at the 1-position with an aldehyde group (–CHO) and at the 4-position with a methyl group (–CH₃). Additionally, the 1-position is further modified by an isopropenyl group (–C(CH₃)=CH₂), which originates from the propene backbone. This arrangement creates a sterically hindered environment around the aldehyde functionality, making it a valuable intermediate in organic synthesis. The compound’s ability to participate in various chemical reactions, such as condensation, oxidation, and reduction, underscores its utility in constructing more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde due to its structural similarity to natural products and bioactive compounds. Research has demonstrated that aldehydes derived from cyclohexane derivatives often exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for therapeutic development. For instance, studies have shown that modifications of the cyclohexane ring can influence binding affinity and metabolic stability, key factors in drug design.

One notable area of investigation involves the use of 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde as a precursor in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their role in medicinal chemistry due to their prevalence in biologically active molecules. The aldehyde functionality allows for facile introduction of nitrogen-containing heterocycles through reactions such as condensation with amine derivatives or cyclization with appropriate reagents. This capability has been exploited in the development of novel scaffolds with potential antimicrobial, anti-inflammatory, or anticancer properties.

The synthesis of 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the Friedel-Crafts acylation of cyclohexene followed by reduction and subsequent functionalization to introduce the isopropenyl group. Advances in catalytic methods have enabled more efficient and selective constructions of this compound, reducing byproducts and improving yields. Such improvements are critical for large-scale production and industrial applications.

From a mechanistic perspective, 4-methyl-1-(2-methylprop-2-en-1-yl)cyclohexane-1-carbaldehyde serves as an excellent probe for studying reaction mechanisms involving electrophilic addition and condensation reactions. The steric environment around the aldehyde group influences its reactivity with nucleophiles, providing insights into how structural modifications can modulate chemical behavior. These studies not only advance our understanding of organic chemistry but also inform strategies for designing more effective synthetic pathways.

The compound’s role in drug discovery extends beyond simple intermediates. Researchers have explored its derivatives as potential ligands for enzyme inhibition, particularly targeting metalloenzymes involved in metabolic pathways. For example, modifications to the cyclohexane ring have been shown to enhance binding interactions with transition metals such as copper or zinc, which are critical cofactors in many enzymatic processes. Such findings highlight the importance of 4-methyl-1-(2-methylprop-2-en-1-y lcyclohexane - 1 - carbaldehyde) as a building block for developing enzyme-based therapeutics.

In conclusion, 4 - methyl - 1 - ( 2 - methylprop - 2 - en - 1 - yl ) cyc lohex ane - 1 - carbal dehyde ( CAS No . 1934379 - 90 - 4 ) is a versatile compound with significant potential in synthetic chemistry , pharmacology , and medicinal research . Its unique structural features , coupled with its reactivity , make it a valuable tool for constructing complex molecules and exploring new therapeutic strategies . As research continues to uncover novel applications , this compound is poised to play an increasingly important role in advancing both academic understanding and industrial innovation within the chemical biology sector .